N-(2,4-difluorophenyl)-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-[2,4-dioxo-3-(thiophen-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C20H14F2N4O3S/c21-12-5-6-15(14(22)9-12)24-17(27)11-25-16-4-1-7-23-18(16)19(28)26(20(25)29)10-13-3-2-8-30-13/h1-9H,10-11H2,(H,24,27)
• InChI Key: YHCFNWBKEHEZOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)N(C(=O)N2CC(=O)NC3=C(C=C(C=C3)F)F)CC4=CC=CS4)N=C1
• Molecular Formula: C20H14F2N4O3S
• Molecular Weight: 428.4 g/mol

Description

N-(2,4-difluorophenyl)-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H14F2N4O3S and its molecular weight is 428.41. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging

One application of similar compounds to N-(2,4-difluorophenyl)-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is in radioligand imaging. For instance, a compound within the same series, DPA-714, was designed with a fluorine atom in its structure, enabling its use as a radioligand for imaging the translocator protein (18 kDa) using PET (Positron Emission Tomography) (Dollé et al., 2008).

Antimicrobial Evaluation

Compounds structurally related to N-(2,4-difluorophenyl)-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide have been used in antimicrobial evaluations. Specifically, derivatives of [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones have shown mild antimicrobial activities (Gomha et al., 2018).

Crystal Structure Analysis

The study of crystal structures of compounds like N-(2,4-difluorophenyl)-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide provides insights into their molecular conformations and potential interactions. This knowledge is critical in understanding their biological activities and potential applications in drug design (Subasri et al., 2016).

Chiral Separation and Configuration Assignment

Compounds within this chemical family have also been subject to chiral separation and absolute configuration assignment. This process is essential for the development of enantiomerically pure pharmaceuticals, as different enantiomers can have vastly different biological activities (Rossi et al., 2016).

Herbicidal Activities

Certain derivatives of N-(2,4-difluorophenyl)-2-(2,4-dioxo-3-(thiophen-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide have been explored for their herbicidal properties. These studies contribute to the development of new compounds for agricultural applications, particularly in weed control (Wu et al., 2011).